[(1R,2S,3S,5R,6S,7S,8R,10S,11S,14E,16Z,18R,19S,22R,24R,25S,26R,28S,30S,31R,33S)-6,7,24,25-tetrahydroxy-5-(hydroxymethyl)-10,24,31,33-tetramethyl-13-oxo-28-phenyl-4,12,27,29,32-pentaoxaoctacyclo[26.3.1.119,22.01,8.02,26.03,5.07,11.025,30]tritriaconta-14,16-dien-18-yl] benzoate

• IUPAC Name: [(1R,2S,3S,5R,6S,7S,8R,10S,11S,14E,16Z,18R,19S,22R,24R,25S,26R,28S,30S,31R,33S)-6,7,24,25-tetrahydroxy-5-(hydroxymethyl)-10,24,31,33-tetramethyl-13-oxo-28-phenyl-4,12,27,29,32-pentaoxaoctacyclo[26.3.1.119,22.01,8.02,26.03,5.07,11.025,30]tritriaconta-14,16-dien-18-yl] benzoate
• InChI: InChI=1S/C46H54O13/c1-24-21-32-43(52)35(24)55-33(48)18-12-11-17-31(54-39(49)27-13-7-5-8-14-27)30-20-19-28(25(30)2)22-41(4,51)45(53)36-26(3)44(32)34(37-42(23-47,56-37)40(43)50)38(45)58-46(57-36,59-44)29-15-9-6-10-16-29/h5-18,24-26,28,30-32,34-38,40,47,50-53H,19-23H2,1-4H3/b17-11-,18-12+/t24-,25-,26+,28+,30-,31+,32+,34-,35-,36-,37-,38+,40+,41+,42-,43+,44-,45-,46-/m0/s1
• InChI Key: ZDIWBBJUVBDSOV-JTMXNZPZSA-N
• Canonical SMILES: CC1CC2C34C(C5C6(C(C3C7C(O7)(C(C2(C1OC(=O)C=CC=CC(C8CCC(C8C)CC6(C)O)OC(=O)C9=CC=CC=C9)O)O)CO)OC(O5)(O4)C1=CC=CC=C1)O)C
• Isomeric SMILES: C[C@H]1C[C@H]2[C@@]34[C@@H]([C@H]5[C@@]6([C@@H]([C@@H]3[C@H]7[C@](O7)([C@H]([C@@]2([C@H]1OC(=O)/C=C/C=C\[C@H]([C@H]8CC[C@@H]([C@@H]8C)C[C@@]6(C)O)OC(=O)C9=CC=CC=C9)O)O)CO)O[C@](O5)(O4)C1=CC=CC=C1)O)C
• Molecular Formula: C46H54O13
• Molecular Weight: 814.9 g/mol

Description

The compound , due to its complex nomenclature, suggests a multifaceted molecular structure possibly encompassing multiple functional groups, stereochemistry, and a high degree of molecular complexity. Compounds of such complexity are often of interest in synthetic organic chemistry for their potential in various applications, including pharmaceuticals, materials science, and as probes in biological systems.

Synthesis Analysis

Synthesis of complex organic molecules often requires a strategic approach, breaking down the molecule into simpler precursor units. Key strategies might include selective functional group transformations, chiral synthesis techniques to achieve the desired stereochemistry, and coupling reactions to assemble the core structure. For molecules with multiple chiral centers, asymmetric synthesis or chiral resolution methods are crucial.

Molecular Structure Analysis

Understanding the molecular structure of complex compounds involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are pivotal in elucidating structural details, including stereochemistry.

Chemical Reactions and Properties

The chemical behavior of a compound is largely dictated by its functional groups and molecular structure. Reactivity studies might involve examining how the compound participates in common organic reactions, such as nucleophilic substitutions, electrophilic additions, or redox reactions. The presence of specific functional groups can confer reactivity towards certain reagents or conditions.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Novel Compounds : The compound and its derivatives are often synthesized for research in organic chemistry. For instance, Hřebabecký et al. (2006) described the synthesis of novel conformationally locked carbocyclic nucleosides derived from hydroxymethyl bicyclo compounds (Hřebabecký, Masojídková, Dračínský, & Holý, 2006).

• Asymmetric Synthesis and Stereocontrol : Research has been conducted on the asymmetric synthesis of complex molecules, which is significant for developing specific molecular configurations. For example, Fleming and Lawrence (1998) explored stereocontrol in organic synthesis using silicon-containing compounds for the synthesis of complex molecules (Fleming & Lawrence, 1998).

• Crystal Structure Analysis : The study of crystal structures of related compounds helps in understanding their molecular geometry and properties. Bolanos-Garcia et al. (1996) analyzed the crystal structure of a related compound, providing insights into its molecular conformation (Bolanos-Garcia, Juarez-Martinez, Panneerselvam, & Soriano-garcia, 1996).

Applications in Developing New Molecules

• Development of Antiviral Compounds : Research into these complex molecules contributes to the development of new antiviral agents. Qiu et al. (1998) synthesized new nucleoside analogues based on a methylenecyclopropane structure, demonstrating broad-spectrum antiviral activity (Qiu et al., 1998).

• Synthesis of Alkaloid Analogues : The compound's framework is used in synthesizing analogues of complex alkaloids, which have potential medicinal applications. Lehmann et al. (2006) reported the synthesis of tricyclic ABE ring analogues of the alkaloid methyllycaconitine, showcasing the application in medicinal chemistry (Lehmann, Brocke, Barker, & Brimble, 2006).